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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063 Get Quote

An In-depth Technical Guide to Calcium Chlorate
Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

calcium chlorate dihydrate (Ca(ClO₃)₂·2H₂O), with a focus on its molecular weight and

density. This document also outlines a standard experimental protocol for the determination of

its density.

Physicochemical Properties
Calcium chlorate dihydrate is an inorganic compound that presents as white to yellowish

crystalline solids. It is known for its role as a strong oxidizer.[1] The key quantitative properties

of this compound are summarized in the table below.

Property Value Unit

Molecular Weight 243.01 g/mol [1][2][3]

Density 2.711 g/cm³[1][2][4]

Decomposition Temperature 100 °C[2]

Molecular Formula CaCl₂H₄O₈ -[1][3][4]
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Experimental Protocol: Determination of Density via
Gas Pycnometry
The density of a solid material like calcium chlorate dihydrate can be accurately determined

using gas pycnometry. This method is preferred for its precision and its ability to measure the

true volume of the solid, excluding pore and inter-particle volumes.

Objective: To determine the true density of a calcium chlorate dihydrate sample.

Materials and Equipment:

Gas pycnometer

Helium gas (or other inert gas) of high purity

Analytical balance (accurate to ±0.0001 g)

Sample of calcium chlorate dihydrate

Spatula

Sample cell of a known volume

Procedure:

Sample Preparation: Ensure the calcium chlorate dihydrate sample is dry and at a stable

room temperature.

Mass Measurement: Accurately weigh the empty sample cell using the analytical balance

and record the mass.

Sample Loading: Carefully add the calcium chlorate dihydrate sample to the sample cell.

The amount of sample should be sufficient to ensure accurate volume measurement,

typically filling a significant portion of the cell's volume without being overfilled.

Mass Measurement with Sample: Weigh the sample cell containing the calcium chlorate
dihydrate and record the total mass. The mass of the sample is the difference between this
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mass and the mass of the empty cell.

Gas Pycnometry Analysis:

Place the loaded sample cell into the analysis chamber of the gas pycnometer.

Seal the chamber and initiate the analysis sequence according to the instrument's

operating manual.

The instrument will automatically purge the chamber with helium gas to remove air and

moisture, then pressurize the chamber to a set pressure.

The gas will then be expanded into a reference chamber of a known volume.

The pressure drop is measured, and from this, the volume of the solid sample is

calculated using the gas laws.

The instrument will typically perform multiple runs to ensure the stability and reproducibility

of the volume measurement.

Data Calculation: The density (ρ) of the sample is calculated using the following formula:

ρ = m / V

where:

m = mass of the calcium chlorate dihydrate sample

V = volume of the calcium chlorate dihydrate sample as determined by the gas

pycnometer.

Data Reporting: The final density value should be reported in g/cm³, along with the standard

deviation of the measurements if multiple samples were analyzed.

Logical Workflow for Density Determination
The following diagram illustrates the logical workflow for determining the density of calcium
chlorate dihydrate using gas pycnometry.
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Caption: Workflow for density determination via gas pycnometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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